Abstract
In this study, a novel sensitive surface based on an L-cysteine tungstophosphate-modified polycrystalline gold electrode (Au-(Cys)PW) was developed for the electrochemical detection of Cd2+ and Pb2+ in trace amounts. The electrocatalytic effect of this modified electrode toward Cd2+ and Pb2+ was evaluated by square wave voltammetry (SWV) as a sensitive method in the presence of the two analytes with bare and Au-(Cys)PW electrodes. The experimental conditions were optimized in order to evaluate the best analytical parameters of the sensor. A linear range of 0.01–0.2 μmol L−1 for both analytes and detection limits of 9.0 nmol L−1 and 4.0 nmol L−1 for Cd2+ and Pb2+, respectively, were determined based on a signal-to-noise ratio (S/N) equal to 3. Reproducibility and repeatability studies were also performed, and the Au-(Cys)PW electrode was employed for the determination of Cd2+ or Pb2+ in an industrial wastewater sample, which revealed the potential application of the modified electrode.
